Cas no 62818-82-0 (Ergotaman-3',6',18-trione, 12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'α)- (9CI))

Ergotaman-3',6',18-trione, 12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'α)- (9CI) structure
62818-82-0 structure
Product name:Ergotaman-3',6',18-trione, 12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'α)- (9CI)
CAS No:62818-82-0
MF:C31H39N5O5
MW:561.671867609024
CID:526277
PubChem ID:122201291

Ergotaman-3',6',18-trione, 12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'α)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ergotaman-3',6',18-trione,12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'a)- (9CI)
    • 8H-Oxazolo[3,2-a]pyrrolo[2,1-c]pyrazine, ergotaman-3',6',18-trionederiv.
    • Alkaloid P1,of Ergot
    • Ergohexine(6CI)
    • Indolo[4,3-fg]quinoline, ergotaman-3',6',18-trione deriv.
    • 0SXR8X3V6P
    • Ergohexine
    • Alkaloid P1, of ergot
    • CID 122201291
    • Ergotaman-3',6',18-trione, 12'-hydroxy-2'-methyl-5'-(3-methylbutyl)-, (5'α)- (9CI)
    • Inchi: 1S/C31H39N5O5/c1-17(2)10-11-23-28(38)35-12-6-9-25(35)31(40)36(23)29(39)30(3,41-31)33-27(37)19-13-21-20-7-5-8-22-26(20)18(15-32-22)14-24(21)34(4)16-19/h5,7-8,13,15,17,19,23-25,32,40H,6,9-12,14,16H2,1-4H3,(H,33,37)/t19-,23+,24-,25+,30-,31+/m1/s1
    • InChI Key: DPOQJZHKSWOGAE-QIOPVHFHSA-N
    • SMILES: O1[C@](C)(C(N2[C@@H](CCC(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)=O

Computed Properties

  • Exact Mass: 561.29511936g/mol
  • Monoisotopic Mass: 561.29511936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 5
  • Complexity: 1160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 118

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Boiling Point: 863.9±65.0 °C(Predicted)
  • pka: 9.63±0.60(Predicted)

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